Cas no 894040-65-4 (1-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-3-(1-hydroxybutan-2-yl)urea)

• Product Name: 1-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-3-(1-hydroxybutan-2-yl)urea
• CAS No: 894040-65-4
• MF: C₁₅H₂₀FN₃O₃
• MW: 309.336007118225
• CID: 5515419
• Update Time: 2025-06-23

1-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-3-(1-hydroxybutan-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• Urea, N-[1-(4-fluorophenyl)-5-oxo-3-pyrrolidinyl]-N'-[1-(hydroxymethyl)propyl]-
• 1-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-3-(1-hydroxybutan-2-yl)urea

• Inchi： 1S/C15H20FN3O3/c1-2-11(9-20)17-15(22)18-12-7-14(21)19(8-12)13-5-3-10(16)4-6-13/h3-6,11-12,20H,2,7-9H2,1H3,(H2,17,18,22)
• InChI Key： UTNJJJLMKIYSDE-UHFFFAOYSA-N
• SMILES： N(C1CC(=O)N(C2=CC=C(F)C=C2)C1)C(NC(CO)CC)=O

Additional information on 1-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-3-(1-hydroxybutan-2-yl)urea

Chemical Compound CAS No 894040-65-4: 1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl)-3-(1-hydroxybutan-2-yl)urea

The chemical compound with CAS No 894040-65-4, commonly referred to as 1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl)-3-(1-hydroxybutan-2-yl)urea, is a highly specialized molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of ureas, which are widely used in drug development due to their versatility and ability to form hydrogen bonds, making them ideal for targeting various biological systems. The structure of this compound is characterized by a fluorophenyl group, a pyrrolidinone ring, and a hydroxybutanoyl moiety, each contributing uniquely to its pharmacological properties.

Recent studies have highlighted the potential of this compound as a modulator of key biological pathways, particularly in the context of neurodegenerative diseases and cancer. The fluorophenyl group is known to enhance lipophilicity, which improves the compound's ability to cross cellular membranes. This feature is crucial for delivering therapeutic agents to target sites within the body. Additionally, the pyrrolidinone ring introduces rigidity into the molecule, which can stabilize interactions with target proteins, thereby enhancing binding affinity and selectivity.

The hydroxybutanoyl moiety adds another layer of complexity to this compound's structure. This group not only contributes to the molecule's solubility but also serves as a potential site for further functionalization. Researchers have explored the possibility of modifying this moiety to optimize pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). These modifications could significantly enhance the compound's efficacy and reduce potential side effects.

One of the most promising applications of this compound lies in its ability to inhibit key enzymes involved in disease progression. For instance, studies have shown that it can effectively inhibit histone deacetylases (HDACs), which are implicated in various cancers. By modulating HDAC activity, this compound could potentially restore normal gene expression patterns and induce tumor cell apoptosis. Furthermore, its ability to penetrate the blood-brain barrier makes it a strong candidate for treating neurological disorders such as Alzheimer's disease and Parkinson's disease.

The synthesis of 1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl)-3-(1-hydroxybutan-2-yl)urea involves a multi-step process that combines principles from organic synthesis and catalysis. The starting materials include a fluorinated aromatic compound and a cyclic ketone derivative. The reaction sequence typically involves nucleophilic substitution, condensation reactions, and oxidation steps to achieve the final product. Recent advancements in catalytic methods have enabled higher yields and improved purity levels, making this compound more accessible for preclinical studies.

In terms of safety profile, preliminary toxicity studies indicate that this compound exhibits low acute toxicity when administered at therapeutic doses. However, long-term studies are still required to fully assess its safety profile. Regulatory agencies have expressed interest in this compound due to its novel mechanism of action and potential therapeutic benefits.

Looking ahead, collaborative efforts between academia and industry are expected to accelerate the development of this compound into a clinically viable drug. Its unique combination of structural features and biological activities positions it as a leading candidate in the race to discover next-generation therapeutics.